Cas no 2137577-53-6 (11-methyl-1,4-dioxa-9-azadispiro4.1.4^{7}.3^{5}tetradecan-12-ol)

• Product Name: 11-methyl-1,4-dioxa-9-azadispiro4.1.4^{7}.3^{5}tetradecan-12-ol
• CAS No: 2137577-53-6
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6078928
• PubChem ID: 165788339
• Update Time: 2025-08-04

11-methyl-1,4-dioxa-9-azadispiro4.1.4^{7}.3^{5}tetradecan-12-ol Chemical and Physical Properties

Names and Identifiers

• 11-methyl-1,4-dioxa-9-azadispiro4.1.4^{7}.3^{5}tetradecan-12-ol
• 11-methyl-1,4-dioxa-9-azadispiro[4.1.4^{7}.3^{5}]tetradecan-12-ol
• 2137577-53-6
• EN300-1085430

• Inchi： 1S/C12H21NO3/c1-9-6-13-8-11(9)7-12(3-2-10(11)14)15-4-5-16-12/h9-10,13-14H,2-8H2,1H3
• InChI Key： ZYVZSKZRLJVXOV-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C1(CNCC1C)C2)O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.7Ų

Additional information on 11-methyl-1,4-dioxa-9-azadispiro4.1.4^{7}.3^{5}tetradecan-12-ol

Research Brief on 11-methyl-1,4-dioxa-9-azadispiro[4.1.4^{7}.3^{5}]tetradecan-12-ol (CAS: 2137577-53-6): Recent Advances and Applications

The compound 11-methyl-1,4-dioxa-9-azadispiro[4.1.4^{7}.3^{5}]tetradecan-12-ol (CAS: 2137577-53-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique spirocyclic structure and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches to constructing the complex spirocyclic framework of this molecule. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis route using a key asymmetric cyclization step, achieving a 72% overall yield with >99% ee. The methodology addresses previous limitations in scalability and stereocontrol, paving the way for more extensive pharmacological evaluation.

Pharmacological investigations have revealed promising neuromodulatory properties for this compound. In vitro studies using primary neuronal cultures showed dose-dependent modulation of GABA_A receptor subtypes, particularly those containing α5 subunits, with an EC50 of 3.2 μM. This selective activity profile suggests potential applications in neurological disorders characterized by GABAergic dysfunction, such as anxiety disorders and certain forms of epilepsy. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2024) propose specific interactions with the benzodiazepine binding site that may explain this subtype selectivity.

The compound's metabolic stability and pharmacokinetic properties were evaluated in a recent ADME study using rodent models. The data indicate favorable brain penetration with a brain-to-plasma ratio of 1.8 at 2 hours post-administration, along with moderate hepatic clearance (28 mL/min/kg). These characteristics, combined with a calculated logP of 2.1, suggest this scaffold may be suitable for further CNS-targeted drug development.

Emerging applications extend beyond neurological indications. A 2024 study in ACS Chemical Biology reported that structural analogs of 11-methyl-1,4-dioxa-9-azadispiro[4.1.4^{7}.3^{5}]tetradecan-12-ol show inhibitory activity against certain bacterial efflux pumps, potentially serving as adjuvants to enhance antibiotic efficacy against multidrug-resistant pathogens. The unique spirocyclic architecture appears to interfere with pump assembly rather than direct substrate competition, representing a novel mechanism of action.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. The presence of both lipophilic (spirocyclic) and hydrophilic (alcohol) moieties allows for conjugation with various therapeutic payloads while maintaining favorable membrane permeability. Preliminary results from nanoparticle formulations show enhanced tumor accumulation in xenograft models, with ongoing optimization of release kinetics.

In conclusion, 11-methyl-1,4-dioxa-9-azadispiro[4.1.4^{7}.3^{5}]tetradecan-12-ol represents a versatile scaffold with multiple therapeutic applications. Recent advances in synthesis have enabled more extensive pharmacological evaluation, revealing promising CNS activity and novel mechanisms against antimicrobial resistance. Future research directions include further optimization of selectivity profiles and exploration of additional therapeutic areas where the unique physicochemical properties of this spirocyclic system may prove advantageous.